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Compound of Interest

Compound Name: (Oxiran-2-yl)methyl decanoate

Cat. No.: B113815

Essential Safety and Handling Guide for (Oxiran-
2-yl)methyl decanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of (Oxiran-2-
yl)methyl decanoate (also known as glycidyl decanoate), a chemical compound utilized in
various research and development applications. Adherence to these protocols is essential to
ensure a safe laboratory environment and proper disposal of hazardous materials.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following table
summarizes the recommended PPE for handling (Oxiran-2-yl)methyl decanoate under
various circumstances.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b113815?utm_src=pdf-interest
https://www.benchchem.com/product/b113815?utm_src=pdf-body
https://www.benchchem.com/product/b113815?utm_src=pdf-body
https://www.benchchem.com/product/b113815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Scenario

Required Personal Protective Equipment

Routine Handling & Use

Eye Protection: Chemical safety goggles.[1]
Hand Protection: Nitrile or neoprene gloves.[2]
Body Protection: Laboratory coat. Respiratory
Protection: Not generally required under normal

use with adequate ventilation.

Spills & Leaks

Eye Protection: Chemical safety goggles or a
full-face shield. Hand Protection: Heavy-duty
nitrile or neoprene gloves. Body Protection:
Chemical-resistant apron or coveralls over a lab
coat. Respiratory Protection: A NIOSH-approved
respirator with an organic vapor cartridge is
recommended if the spill is large or in a poorly

ventilated area.

Emergency Situations (e.g., Fire)

Full protective gear, including a self-contained
breathing apparatus (SCBA), should be worn.[1]

Chemical and Physical Properties

Understanding the properties of (Oxiran-2-yl)methyl decanoate is crucial for safe handling.

Property

Value

CAS Number

26411-50-7[3]

Molecular Formula

C13H2403[4]

Data not available; likely a liquid or low-melting

Appearance ]
solid.
May cause skin and eye irritation.[1] Potential
for skin sensitization.[5] The glycidyl group is a
Hazards

reactive epoxide, which can be a potential

mutagen.

Safe Handling and Experimental Protocol
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Strict adherence to the following protocol is mandatory when working with (Oxiran-2-yl)methyl
decanoate.

1. Engineering Controls:

« Always handle (Oxiran-2-yl)methyl decanoate in a well-ventilated laboratory.
e Use of a chemical fume hood is required for all procedures that may generate aerosols or
vapors.

2. Personal Protective Equipment (PPE):

» Before beginning any work, ensure all required PPE is donned as specified in the table
above.
 Inspect gloves for any signs of degradation or puncture before use.

3. Chemical Handling:

» Avoid direct contact with skin and eyes.[1]

e Do not inhale vapors or mists.

» Use the smallest quantity of the chemical necessary for the experiment.

o When transferring the chemical, use appropriate tools such as a pipette or a syringe to
minimize the risk of spills.

4. Emergency Procedures:

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[1] Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

Proper disposal of (Oxiran-2-yl)methyl decanoate and any contaminated materials is critical
to prevent environmental contamination and ensure regulatory compliance.
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1. Waste Segregation:

o All disposable materials that have come into contact with (Oxiran-2-yl)methyl decanoate,
such as gloves, pipette tips, and paper towels, must be collected in a designated, labeled
hazardous waste container.

¢ Unused or waste (Oxiran-2-yl)methyl decanoate should be collected in a separate, clearly
labeled hazardous waste container.

2. Container Labeling:

» All waste containers must be clearly labeled with the words "Hazardous Waste" and the full
chemical name: "(Oxiran-2-yl)methyl decanoate".

3. Storage of Waste:

e Hazardous waste containers should be kept closed when not in use and stored in a
designated, well-ventilated secondary containment area, away from incompatible materials.

4. Disposal Procedure:

» All hazardous waste must be disposed of through the institution's official hazardous waste
management program. Do not pour (Oxiran-2-yl)methyl decanoate down the drain or
dispose of it in regular trash.

Visual Safety Workflows

To further aid in the safe handling of (Oxiran-2-yl)methyl decanoate, the following diagrams
illustrate key decision-making and procedural workflows.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b113815?utm_src=pdf-body
https://www.benchchem.com/product/b113815?utm_src=pdf-body
https://www.benchchem.com/product/b113815?utm_src=pdf-body
https://www.benchchem.com/product/b113815?utm_src=pdf-body
https://www.benchchem.com/product/b113815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

PPE Selection for (Oxiran-2-yl)methyl decanoate

What is the handling scenario? —

Routine pill Emergency

Y
Goggles, Nitrile Gloves, Lab Coatl]

Goggles/Face Shield, Heavy-Duty Gloves, Chemical Apron, Respirator (if neededq Full Protective Gear with SCBAI]
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Caption: PPE selection workflow for handling (Oxiran-2-yl)methyl decanoate.
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Caption: Complete workflow for the safe handling of (Oxiran-2-yl)methyl decanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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